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Executive Summary

1,12-Dodecane-D24-diol (CAS: 1219802-88-6) is the fully deuterated isotopologue of 1,12-
dodecanediol.[1][2] Characterized by a per-deuterated alkyl chain (

), this compound serves as a critical internal standard in quantitative mass spectrometry (LC-
MS/GC-MS) and a metabolic probe in drug development.

The substitution of hydrogen with deuterium (

) significantly increases the molecular weight (~12% increase) and alters the vibrational
frequency of C-H vs. C-D bonds, impacting metabolic stability via the Kinetic Isotope Effect
(KIE). However, for formulation and synthesis, the solubility profile remains governed by the
amphiphilic nature of the C12 chain. This guide provides a definitive technical analysis of its
solubility behavior, solvent selection strategies, and handling protocols designed to conserve
high-value isotopic material.

Physicochemical Characterization

To predict solubility behavior, one must understand the competition between the hydrophobic
D24-alkyl chain and the hydrophilic terminal hydroxyl groups.
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Comparative Properties: Protio vs. Deutero

While the electronic environment remains largely similar, the mass difference and bond
shortening (C-D < C-H) result in subtle physicochemical shifts.

1,12-Dodecanediol 1,12-Dodecane- Impact on
Property ] . -
(Protio) D24-diol (Deutero) Solubility
CAS Number 5675-51-4 1219802-88-6 N/A
] Slower diffusion rates
Molecular Weight 202.33 g/mol ~226.48 g/mol , _
in solution.
Formula Increased density.
Solid at RT; requires
Melting Point 79-84 °C ~78-83 °C (Predicted) thermal energy for
rapid dissolution.
Lipophilic; poor water
LogP (Est.) ~2.9-3.1 ~2.9-3.1 -
solubility.
Crystalline lattice
White crystalline White crystalline energy must be
Appearance

powder

powder

overcome by

solvation.

Technical Insight: The "Deuterium Isotope Effect" on solubility is generally negligible for macro-

solubility (

) but can influence dissolution kinetics. The C-D bond is shorter and stronger,

potentially resulting in a slightly more compact molar volume and higher lattice

energy, requiring slightly more aggressive solvation parameters (heat/sonication)

compared to the protio analog.
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Solubility Landscape

The solubility of 1,12-Dodecane-D24-diol is dictated by its "dumbbell" structure: a long,
hydrophobic mid-section flanked by polar heads.

Solvent Compatibility Matrix

Based on the protio-analog behavior and thermodynamic principles of long-chain diols:
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Solvent Class

Solvent Examples

Solubility Rating

Operational Notes

Polar Aprotic

DMSO, DMF

High (Recommended)

Primary choice for
stock solutions. Can
achieve >50 mM.
Excellent for biological

assays.

Polar Protic

Methanol, Ethanol

Moderate to High

Good solubility,
especially when warm
(>40°C). Methanol is
preferred for LC-MS
standards due to

volatility.

Chlorinated

DCM, Chloroform

High

Excellent for synthesis
and NMR (

). Solubilizes the alkyl

chain effectively.

Ethers

THF, 1,4-Dioxane

Moderate

Good for synthetic
reactions. THF may
require heating to
dissolve high

concentrations.

Non-Polar

Hexane, Toluene

Low to Moderate

Risk of precipitation.
The polar hydroxyl
groups resist solvation
in pure alkanes at RT.

Requires heat.

Aqueous

Water, PBS

Insoluble (<1 g/L)

Do not use as a
primary solvent.
Requires co-solvents
(e.g., DMSO/EtOH) or
surfactants.

© 2026 BenchChem. All rights reserved.

4/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395366?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The "Co-Solvent" Strategy for Aqueous Systems

For biological applications requiring aqueous media, direct dissolution is impossible.

e Protocol: Dissolve D24-diol in 100% DMSO first to create a Stock Solution (e.g., 10 mM).
¢ Dilution: Spike the DMSO stock into pre-warmed media with rapid vortexing.

o Limit: Keep final DMSO concentration <0.5% (v/v) to avoid precipitation or cellular toxicity.
Experimental Protocol: Micro-Scale Solubility

Determination

Since deuterated standards are expensive (often >$100/mg), standard "shake-flask" methods
wasting grams of material are unacceptable. The following protocol uses a step-wise addition
method to determine solubility limits with minimal loss.

Workflow Logic (Graphviz)
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Start: Weigh 1.0 mg
1,12-Dodecane-D24-diol

Add 10 pL Solvent
(Initial)

;

Vortex (30s) & Sonicate (5 min)
@ 25°C or 40°C

Visual Inspection:
Clear Solution?

No (Cloudy/Solid)

Calculate Solubility: Optional: Heat to 50°C
S = m(solute) / V(solvent) if dissolution is slow

\

Add 10 pL Solvent
(Cumulative)

Click to download full resolution via product page

Figure 1: Step-wise micro-solubility assessment workflow designed to minimize isotopic waste.

Detailed Methodology

o Preparation: Weigh precisely 1.0 mg of 1,12-Dodecane-D24-diol into a 1.5 mL amber HPLC
vial (amber protects from potential light degradation, though minimal for diols).

« Initial Solvation: Add 10 pL of the target solvent (e.g., DMSO-d6 or Methanol-d4).
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» Energy Input: Vortex for 30 seconds, then sonicate in a water bath at 40°C for 5 minutes.
Note: Heat helps overcome the lattice energy of the crystalline solid.

e Observation:
o Clear: Solubility is >100 mg/mL. Stop.
o Cloudy: Add solvent in 10 pL increments, repeating step 3, until clear.

 Validation: Once dissolved, cool to Room Temperature (25°C) and let sit for 1 hour to ensure
no re-precipitation (super-saturation check).

Applications in Drug Development

The solubility profile directly impacts the utility of this compound in pharmaceutical research.

Metabolic Stability & Tracing

1,12-Dodecanediol is often a metabolite of dodecane or lauric acid derivatives. The D24 analog
is used to:

¢ Block Metabolism: Deuterium at the C1/C12 positions (alpha to hydroxyl) slows down
oxidation to the carboxylic acid (dodecanedioic acid) via the primary Kinetic Isotope Effect (

)

e Internal Standard: Due to its identical extraction recovery and chromatographic retention
time (with slight shift) compared to the analyte, but distinct mass (+24 Da), it is the gold
standard for quantification.

Storage of Solutions

e Solvent: Store stocks in Methanol or DMSO. Avoid water.
e Temperature: -20°C is standard.

 Stability: Deuterium exchange is negligible on the alkyl chain. However, the hydroxyl protons
(-OD) will rapidly exchange with protic solvents (
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). This is critical for NMR: The -OH signal will disappear or shift in protic solvents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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